Cas no 1071574-18-9 (4-[(4-bromophenyl)methyl]morpholine hydrochloride)

• Product Name: 4-[(4-bromophenyl)methyl]morpholine hydrochloride
• CAS No: 1071574-18-9
• MF: C₁₁H₁₅BrClNO
• MW: 292.60
• CID: 5529415
• Update Time: 2025-08-05

4-[(4-bromophenyl)methyl]morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(4-bromophenyl)methyl]-, hydrochloride (1:1) (ACI)
• 4-[(4-bromophenyl)methyl]morpholine hydrochloride

• Inchi： 1S/C11H14BrNO.ClH/c12-11-3-1-10(2-4-11)9-13-5-7-14-8-6-13;/h1-4H,5-9H2;1H
• InChI Key： DOMWIAGOFLJBIL-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C1C=CC(=CC=1)Br.Cl

Additional information on 4-[(4-bromophenyl)methyl]morpholine hydrochloride

4-[(4-Bromophenyl)methyl]Morpholine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1071574-18-9, commonly referred to as 4-[(4-bromophenyl)methyl]morpholine hydrochloride, is a fascinating molecule with significant applications in the fields of pharmacology and organic chemistry. This compound is a derivative of morpholine, a heterocyclic amine, and incorporates a bromophenyl group, which imparts unique chemical and biological properties. In recent years, 4-[(4-bromophenyl)methyl]morpholine hydrochloride has garnered attention due to its potential as a drug candidate and its role in various chemical synthesis pathways.

Chemical Structure and Properties

The molecular structure of 4-[(4-bromophenyl)methyl]morpholine hydrochloride consists of a morpholine ring (a six-membered ring containing one oxygen and one nitrogen atom) substituted with a bromophenylmethyl group at the 4-position. The bromine atom in the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. The hydrochloride salt form ensures the compound is in its protonated state, enhancing its solubility in aqueous solutions.

Recent studies have explored the synthesis of this compound using various methodologies, including nucleophilic substitution and coupling reactions. These studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the bromophenyl group into the morpholine framework.

Pharmacological Applications

One of the most promising aspects of 4-[(4-bromophenyl)methyl]morpholine hydrochloride lies in its potential as a modulator of opioid receptors. Morpholine derivatives are known to interact with mu-opioid receptors (MOR), and the presence of the bromophenyl group in this compound enhances its affinity for these receptors. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models, suggesting its potential as a novel pain management agent.

Moreover, 4-[(4-bromophenyl)methyl]morpholine hydrochloride has shown selectivity for MOR over other opioid receptor subtypes, which is a critical factor in minimizing off-target effects and reducing the risk of adverse reactions. This selectivity has been attributed to the steric and electronic properties introduced by the bromophenyl group.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions between 4-[(4-bromophenyl)methyl]morpholine hydrochloride and MOR. These studies have provided insights into the key residues involved in ligand-receptor interactions, paving the way for further optimization of this compound as a therapeutic agent.

Synthesis and Optimization

The synthesis of 4-[(4-bromophenyl)methyl]morpholine hydrochloride involves several key steps, including the preparation of intermediates such as 4-bromobenzaldehyde and subsequent alkylation reactions with morpholine derivatives. Researchers have explored various catalysts and reaction conditions to improve the efficiency and scalability of these processes.

A recent study published in *Journal of Medicinal Chemistry* reported a novel route for synthesizing this compound using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. This approach not only enhances the feasibility of large-scale production but also opens avenues for exploring related compounds with similar pharmacological profiles.

Efforts to optimize the synthesis of 4-[(4-bromophenyl)methyl]morpholine hydrochloride have also focused on minimizing environmental impact. Green chemistry principles have been applied to develop solvent-free reaction conditions and catalytic systems that reduce waste generation.

Applications Beyond Pharmacology

Beyond its pharmacological applications, 4-[(4-bromophenyl)methyl]morpholine hydrochloride has shown promise in other areas such as materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications requiring semiconducting materials.

Recent research has explored the use of this compound as a building block for constructing self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit tailored surface properties that could be exploited in sensor technologies or as templates for nanomaterial synthesis.

In addition, 4-[(4-bromophenyl)methyl]morpholine hydrochloride has been investigated as an intermediate in the synthesis of advanced materials such as metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in designing MOFs with specific pore structures and functionalities.

Future Directions

The future outlook for 4-[(4-bromophenyl)methyl]morpholine hydrochloride is bright, with ongoing research focusing on expanding its applications across multiple disciplines. In pharmacology, efforts are underway to investigate its efficacy in treating chronic pain conditions such as neuropathic pain and inflammatory arthritis.

In materials science, researchers are exploring ways to harness its electronic properties for developing next-generation optoelectronic devices. Collaborative efforts between chemists and engineers are expected to yield innovative solutions that leverage this compound's unique characteristics.

Furthermore, advancements in artificial intelligence (AI) are being utilized to predict new applications for 4-[(4-bromophenyl)methyl]morpholine hydrochloride by analyzing vast datasets on chemical structures and their properties. These AI-driven approaches are expected to accelerate drug discovery processes and uncover novel uses for this versatile compound.

Closing Remarks

In conclusion